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Compound of Interest

Compound Name: FAPi-46

Cat. No.: B8146395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the automated radiosynthesis of [68Ga]Ga-

FAPI-46, a promising radiopharmaceutical for positron emission tomography (PET) imaging of

fibroblast activation protein (FAP). FAP is a key target in the tumor microenvironment of various

cancers.[1][2] The following protocols are based on established and validated automated

methods to ensure high reproducibility and compliance with good manufacturing practices

(GMP).[3][4][5]

I. Overview of Automated Synthesis
Automated synthesis modules offer significant advantages over manual methods by reducing

operator radiation exposure and ensuring consistent, reproducible results under controlled

conditions. Several commercially available synthesis modules have been successfully

employed for the production of [68Ga]Ga-FAPI-46. The general workflow involves the elution of

a 68Ge/68Ga generator, purification and concentration of the resulting [68Ga]GaCl3,

radiolabeling of the FAPI-46 precursor, and final purification of the [68Ga]Ga-FAPI-46 product.

II. Experimental Protocols
A. Reagents and Materials

Precursor: FAPI-46 (various suppliers)
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68Ge/68Ga Generator: Pharmaceutical grade (e.g., GalliaPharm® from Eckert & Ziegler,

iThemba LABS)

Reagents:

0.1 M Hydrochloric Acid (HCl) for generator elution

Buffer solution (e.g., HEPES, Sodium Acetate)

Ascorbic acid (stabilizer to prevent radiolysis)

Ethanol for final product elution

Saline for injection

Water for injection

Solid Phase Extraction (SPE) Cartridges:

Cation exchange cartridge (e.g., SCX) for 68Ga purification

Reversed-phase cartridge (e.g., C18, Strata X) for final product purification

Automated Synthesis Module: (e.g., iPHASE MultiSyn, Trasis miniAllinOne, Scintomics GRP,

etc.)

Sterilizing filter: 0.22 µm

B. Automated Radiosynthesis Procedure
The following is a generalized protocol that can be adapted to various automated synthesis

modules. Specific parameters may need to be optimized based on the synthesizer used.

Preparation:

Prepare the automated synthesizer according to the manufacturer's instructions.

Aseptically prepare reagent vials and the synthesis cassette.
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Dissolve the FAPI-46 precursor in a suitable buffer (e.g., 20-50 µg of FAPI-46).

68Ga Elution and Purification:

Elute the 68Ge/68Ga generator with 0.1 M HCl.

The [68Ga]GaCl3 eluate is trapped on a cation exchange (SCX) cartridge.

Wash the cartridge to remove impurities.

Elute the purified [68Ga]Ga3+ into the reaction vessel using a small volume of

concentrated salt solution (e.g., 5 M NaCl).

Radiolabeling Reaction:

The eluted [68Ga]Ga3+ is added to the reaction vessel containing the FAPI-46 precursor

and a buffer to maintain a pH of approximately 3.5-4.5.

Heat the reaction mixture at 95°C for 5-10 minutes.

Final Product Purification:

After cooling, the reaction mixture is passed through a reversed-phase SPE cartridge

(e.g., C18 or Strata X) to trap the [68Ga]Ga-FAPI-46.

Wash the cartridge with water for injection to remove any unreacted [68Ga]Ga3+.

Elute the final [68Ga]Ga-FAPI-46 product with a small volume of ethanol.

The ethanolic solution is then diluted with saline for injection and passed through a 0.22

µm sterilizing filter into the final product vial.

III. Quantitative Data Summary
The following tables summarize typical quantitative data obtained from the automated

synthesis of [68Ga]Ga-FAPI-46 using various platforms.
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Parameter Value Reference

Precursor Amount 10 - 50 µg

Synthesis Time 12 - 25 minutes

Radiochemical Yield (Decay

Corrected)
70% - >92%

Radiochemical Purity >95% - >99.5%

Molar Activity 26.23 GBq/µmol

Table 1: Synthesis Parameters and Outcomes
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Synthesis
Module

Precursor
Amount

Synthesis
Time

Radiochemi
cal Yield
(DC)

Radiochemi
cal Purity

Reference

iPHASE

MultiSyn
50 µg ~25 min 89.8 ± 4.8% >95%

Trasis

miniAllinOne
Not Specified Not Specified >88% >93%

Scintomics

GRP
Not Specified 38 min 72.6 ± 4.9% 97.6 ± 0.3%

Scintomics

GRP
20 µg 10 min 67.75% 99.76%

GAIA® 50 µg 25.1 min Not Specified >95%

Modular Lab

PharmTracer

/ ML eazy

50 µg Not Specified Not Specified >95%

Trasis

EasyOne /

Synthra

GaSy /

Scintomics

GallElut

50 µg 12 min ~92.5% >99.5%

iQS-TS Not Specified 15 min 70 ± 2% >95%

Table 2: Performance of Different Automated Synthesis Modules

IV. Quality Control
Quality control of the final [68Ga]Ga-FAPI-46 product is crucial to ensure its safety and efficacy

for clinical use. All quality control parameters should be in accordance with the European

Pharmacopoeia.

A. Quality Control Parameters and Specifications
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Parameter Specification Method

Appearance
Clear, colorless solution, free

of visible particles
Visual Inspection

pH 4.5 - 7.5 pH-indicator strips

Radiochemical Purity ≥ 95% Radio-HPLC, Radio-TLC

Radionuclidic Purity 68Ge breakthrough < 0.001% Gamma Spectroscopy

Sterility Sterile Sterility Test

Bacterial Endotoxins
< 175 EU/V (V = max.

recommended dose in mL)
LAL Test

Stability
Stable for at least 2-3 hours

post-synthesis
Radio-HPLC, Radio-TLC

Table 3: Quality Control Specifications

B. Analytical Methods
Radio-High Performance Liquid Chromatography (Radio-HPLC): This is the gold standard for

determining radiochemical purity. A typical method involves a C18 column with a gradient of

acetonitrile and water containing 0.1% trifluoroacetic acid (TFA). The retention time of

[68Ga]Ga-FAPI-46 is typically around 6-7 minutes.

Radio-Thin Layer Chromatography (Radio-TLC): A simpler and faster method for determining

radiochemical purity. A common solvent system is a mixture of citrate buffer. [68Ga]Ga-FAPI-
46 remains at the origin, while free 68Ga moves with the solvent front.

V. Experimental Workflow Diagram
The following diagram illustrates the general automated radiosynthesis workflow for [68Ga]Ga-

FAPI-46.
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Caption: Automated radiosynthesis workflow for [68Ga]Ga-FAPI-46.
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VI. Conclusion
The automated synthesis of [68Ga]Ga-FAPI-46 is a robust and reliable method for producing

this important radiopharmaceutical for clinical research and routine use. By following

standardized protocols and implementing rigorous quality control measures, high-quality

[68Ga]Ga-FAPI-46 can be consistently manufactured to meet the growing demand for FAP-

targeted PET imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8146395?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

